Ethyl 2-(allylthio)-5-(4-fluorophenyl)-7-methyl-4-oxo-3,4,5,8-tetrahydropyrido[2,3-d]pyrimidine-6-carboxylate

• IUPAC Name: ethyl 5-(4-fluorophenyl)-7-methyl-4-oxo-2-prop-2-enylsulfanyl-5,8-dihydro-3H-pyrido[2,3-d]pyrimidine-6-carboxylate
• InChI: InChI=1S/C20H20FN3O3S/c1-4-10-28-20-23-17-16(18(25)24-20)15(12-6-8-13(21)9-7-12)14(11(3)22-17)19(26)27-5-2/h4,6-9,15H,1,5,10H2,2-3H3,(H2,22,23,24,25)
• InChI Key: ZNHYASOLVWRFQJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC2=C(C1C3=CC=C(C=C3)F)C(=O)NC(=N2)SCC=C)C
• Molecular Formula: C20H20FN3O3S
• Molecular Weight: 401.5 g/mol

Description

Ethyl 2-(allylthio)-5-(4-fluorophenyl)-7-methyl-4-oxo-3,4,5,8-tetrahydropyrido[2,3-d]pyrimidine-6-carboxylate is a useful research compound. Its molecular formula is C20H20FN3O3S and its molecular weight is 401.46. The purity is usually 95%.
BenchChem offers high-quality Ethyl 2-(allylthio)-5-(4-fluorophenyl)-7-methyl-4-oxo-3,4,5,8-tetrahydropyrido[2,3-d]pyrimidine-6-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 2-(allylthio)-5-(4-fluorophenyl)-7-methyl-4-oxo-3,4,5,8-tetrahydropyrido[2,3-d]pyrimidine-6-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Lipoxygenase Inhibition and Antioxidant Activity

Pyrido[2,3-d]pyrimidine derivatives have been evaluated as novel lipoxygenase (LOX) inhibitors with potential antioxidant and anticancer activity. .

Anticancer Activity

Some pyrido[2,3-d]pyrimidine derivatives have shown antiproliferative activity against various human cancer cell lines, including liver, colon, lung, and breast cancer cell lines. .

Synthetic Methodology Development

Research has been conducted on the synthesis of pyrido[2,3-d]pyrimidine derivatives using multicomponent reactions. .

Therapeutic Potential

A review of the synthesis and therapeutic potential of various pyridopyrimidine derivatives has been organized into sections based on their structure. .

Bioactive Compound Synthesis

Novel bioactive pyrido[2,3-d]pyrimidine derivatives have been synthesized through processes such as acylation or thioacylation followed by intramolecular heterocyclization. .

Molecular Docking Studies

Molecular docking studies have been performed on pyrido[2,3-d]pyrimidine-4(1H) dione derivatives to evaluate their potential anticancer and antioxidant activities. .

Mechanism of Action

Target of Action

Compounds with similar structures, such as pyrrolo[2,3-d]pyrimidine derivatives, have been reported to have a broad spectrum of activities, including antitumor, antibacterial, cns depressive, anticonvulsant, and antipyretic activities .

Mode of Action

Similar compounds have been reported to interact with various targets, including tyrosine kinase, extracellular regulated protein kinases – abl kinase, phosphatidylinositol-3 kinase, mammalian target of rapamycin, p38 mitogen-activated protein kinases, bcr-abl, dihydrofolate reductase, cyclin-dependent kinase, phosphodiesterase, kras and fibroblast growth factor receptors .

Biochemical Pathways

Similar compounds have been reported to affect various signaling pathways associated with the aforementioned targets .

Result of Action

Similar compounds have been reported to have a broad spectrum of activities, including antitumor, antibacterial, cns depressive, anticonvulsant, and antipyretic activities .